5-(4-Hydroxyphenyl)-5-(2-thienyl)hydantoin

• CAS RN: 74697-32-8
• Molecular Formula: C13H10N2O3S
• Molecular Weight: 274.30 g/mol
• IUPAC Name: 5-(4-hydroxyphenyl)-5-thiophen-2-ylimidazolidine-2,4-dione
• InChI: InChI=1S/C13H10N2O3S/c16-9-5-3-8(4-6-9)13(10-2-1-7-19-10)11(17)14-12(18)15-13/h1-7,16H,(H2,14,15,17,18)
• InChI Key: OQJYYKGWJGYIPA-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2(C(=O)NC(=O)N2)C3=CC=C(C=C3)O

Description

5-(4-Hydroxyphenyl)-5-(2-thienyl)hydantoin is a useful research compound. Its molecular formula is C13H10N2O3S and its molecular weight is 274.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.0 Grams of 2-(4-hydroxybenzoyl)thiophene were heated together with 5.3 g of potassium cyanide, 17.1 g of ammonium carbonate, 20 ml. of formamide and 10 ml. of water in a stainless steel bomb with occasional stirring at 120° C. for 72 hours. The reaction liquid was adjusted to pH 4 with concentrated hydrochloric acid and then mixed with water to form precipitates. The precipitates thus formed were washed with water, filtered and extracted with ethanol while they were hot. The extract was heated together with a small amount of active carbon under reflux, filtered while it was hot and then cooled to obtain 2.0 g of 5-(4-hydroxyphenyl)-5-(2-thienyl)hydantoin in the form of white crystals.